![molecular formula C22H13F2N3O5 B6490391 N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide CAS No. 888447-94-7](/img/structure/B6490391.png)
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide
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Overview
Description
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide (NFBC) is a novel synthetic compound that has been studied for its potential applications in scientific research. NFBC is a small-molecule compound that is composed of a nitrogen-containing heterocyclic ring, a fluorine-containing aromatic ring, and a benzofuran-2-carboxamide moiety. NFBC has been found to be an effective inhibitor of several enzymes, including cyclooxygenase (COX) and phosphatidylinositol-3-kinase (PI3K).
Mechanism of Action
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide is an inhibitor of cyclooxygenase (COX) and phosphatidylinositol-3-kinase (PI3K). This compound binds to the active site of these enzymes and prevents them from carrying out their normal functions. COX is an enzyme involved in the production of prostaglandins, which are molecules involved in inflammation and pain. PI3K is an enzyme involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been found to inhibit the activities of cyclooxygenase (COX) and phosphatidylinositol-3-kinase (PI3K). Inhibition of COX activity results in the reduction of prostaglandin production, which can lead to the reduction of inflammation and pain. Inhibition of PI3K activity results in the inhibition of cell growth and differentiation, which can lead to the inhibition of cancer cell growth and proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide in laboratory experiments include its high potency and selectivity for the enzymes it targets. This compound is an effective inhibitor of COX and PI3K and can be used in experiments to study the role of these enzymes in inflammation, cancer, and glucose metabolism. The main limitation of using this compound in laboratory experiments is that it is a synthetic compound and may not be available in all countries.
Future Directions
For research on N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide include studies on the pharmacokinetics and pharmacodynamics of this compound in vivo, as well as studies on the structure-activity relationships of this compound. In addition, further studies on the mechanism of action of this compound and its potential therapeutic applications in various diseases are needed. Other potential future directions for research on this compound include studies on its potential as a prodrug, as well as its potential use as a radiolabeled compound for imaging and therapeutic applications.
Synthesis Methods
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide can be synthesized in a two-step process. The first step involves the reaction of 3,4-difluorophenylacetic acid with 4-nitrobenzamide to form this compound. This reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate. The second step involves the reaction of this compound with a suitable reagent such as ethyl chloroformate to form this compound-ethylester. This reaction is carried out in the presence of a catalytic amount of a suitable base such as sodium hydroxide.
Scientific Research Applications
N-(3,4-difluorophenyl)-3-(4-nitrobenzamido)-1-benzofuran-2-carboxamide has been studied for its potential applications in scientific research. It has been found to be an effective inhibitor of several enzymes, including cyclooxygenase (COX) and phosphatidylinositol-3-kinase (PI3K). This compound has been used in studies to investigate the role of these enzymes in inflammation and cancer. This compound has also been used in studies to investigate the role of PI3K in the regulation of cell growth and differentiation. In addition, this compound has been used in studies to investigate the role of PI3K in the regulation of glucose metabolism.
Properties
IUPAC Name |
N-(3,4-difluorophenyl)-3-[(4-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13F2N3O5/c23-16-10-7-13(11-17(16)24)25-22(29)20-19(15-3-1-2-4-18(15)32-20)26-21(28)12-5-8-14(9-6-12)27(30)31/h1-11H,(H,25,29)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUVWOBNYXDDZFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=C(C=C3)F)F)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13F2N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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